Cas no 121168-73-8 (4H-Benzo[6,7]cyclohepta[1,2-d]pyrimidin-4-one,2-amino-10-fluoro-3,5,6,7-tetrahydro-)

• Product Name: 4H-Benzo[6,7]cyclohepta[1,2-d]pyrimidin-4-one,2-amino-10-fluoro-3,5,6,7-tetrahydro-
• CAS No: 121168-73-8
• MF: C₁₃H₁₂FN₃O
• MW: 245.252285957336
• CID: 168030
• PubChem ID: 135413517
• Update Time: 2025-04-19

4H-Benzo[6,7]cyclohepta[1,2-d]pyrimidin-4-one,2-amino-10-fluoro-3,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Benzo[6,7]cyclohepta[1,2-d]pyrimidin-4-one,2-amino-10-fluoro-3,5,6,7-tetrahydro-
• 2-amino-10-fluoro-1,5,6,7-tetrahydrobenzo[1,2]cyclohepta[6,7-b]pyrimidin-4-one
• 2-amino-10-fluoro-1,5,6,7-tetrahydro-4H-benzo[6,7]cyclohepta[1,2-d]pyrimidin-4-one
• BIM-15427
• Pyriferone
• 1,5,6,7-Tetrahydro-2-amino-10-fluoro-4H-benzo(6,7)cyclohepta(1,2-d)pyrimidin-4-one
• 121168-73-8
• SCHEMBL4877385
• DTXSID70153173
• 4H-Benzo(6,7)cyclohepta(1,2-d)pyrimidin-4-one, 1,5,6,7-tetrahydro-2-amino-10-fluoro-

• Inchi： 1S/C13H12FN3O/c14-8-5-4-7-2-1-3-9-11(10(7)6-8)16-13(15)17-12(9)18/h4-6H,1-3H2,(H3,15,16,17,18)
• InChI Key： LWUVBYCZHFSOKJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1=C(C(NC(N)=N1)=O)CCC2

Computed Properties

• Exact Mass: 245.09656
• Monoisotopic Mass: 245.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 446.9°Cat760mmHg
• Flash Point: 224.1°C
• Refractive Index: 1.709
• PSA: 67.48